5-(4-Chlorophenylthiomethyl)Tetrazole

• IUPAC Name: 5-[(4-chlorophenyl)sulfanylmethyl]-2H-tetrazole
• InChI: InChI=1S/C8H7ClN4S/c9-6-1-3-7(4-2-6)14-5-8-10-12-13-11-8/h1-4H,5H2,(H,10,11,12,13)
• InChI Key: CHUZWYSHNLSTHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCC2=NNN=N2)Cl
• Molecular Formula: C8H7ClN4S
• DSSTOX Substance ID: DTXSID60370958
• Molecular Weight: 226.69 g/mol
• CAS RN: 18527-31-6

Description

5-(4-Chlorophenylthiomethyl)tetrazole (5-CTM) is an organosulfur compound with a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as a catalyst in the production of polymers, and as an inhibitor of enzymes. 5-CTM has also been used as a ligand in coordination and organometallic chemistry and as a dye in molecular biology.

Scientific Research Applications

Docking Studies and Crystal Structure Analysis

Tetrazole derivatives, including 5-(4-chlorophenyl)-1-{4-(methylsulfonyl)phenyl}-1H-tetrazole, have been characterized through X-ray crystallography. These compounds exhibit planar tetrazole rings and are studied for their potential as COX-2 inhibitors, highlighting their structural and medicinal chemistry relevance (Al-Hourani et al., 2015).

Role in Medicinal Chemistry and Organic Synthesis

Tetrazoles serve as critical intermediates in organic synthesis and drug design, where 5-substituted tetrazoles act as bioisosteres of carboxylic acids. Their unique properties, such as higher lipophilicity and metabolic resistance, make them valuable in pharmacokinetics and pharmacodynamics (Roh et al., 2012).

Influence of Molecular Structure on Reactivity

The reactivity of 5-(4-chlorophenyl)-1H-tetrazole in electron attachment processes has been studied, demonstrating how molecular structure affects electron-induced ring-opening reactivity. This research provides insights into the fundamental chemistry of tetrazoles (Luxford et al., 2021).

Synthetic Applications

Research has been conducted on the synthesis of 5-substituted 1H-tetrazoles, showcasing advancements in developing more efficient and eco-friendly methods. These compounds are essential in medicinal chemistry for their role as a bioisosteric replacement for carboxylic acids in various clinical drugs (Mittal & Awasthi, 2019).

Corrosion Inhibition

5-(4-chlorophenyl)-1H-tetrazole has been evaluated as an effective corrosion inhibitor for mild steel in industrial applications, such as oil and natural gas industries. Studies show its potential in significantly enhancing corrosion resistance, which is crucial for extending the lifespan of metal infrastructures (Kamble & Dubey, 2021).

Safety and Hazards

While specific safety and hazard information for “5-(4-Chlorophenylthiomethyl)Tetrazole” was not found, tetrazoles in general decompose on heating and emit toxic nitrogen fumes. They burst vigorously on exposure to shock, fire, and heat on friction.

Future Directions

Tetrazole and its derivatives play a very important role in medicinal and pharmaceutical applications. Most of the considered compounds are at present actively studied, are in various stages of clinical trials, or have recently been approved for use as pharmaceuticals. The synthesis of new drugs is a traditional area that fosters the development of the chemistry of tetrazoles.